N-{4-[(4-fluorobenzyl)amino]benzyl}-1H-1,2,4-triazol-5-amine

• Molecular Formula: C16H16FN5
• Molecular Weight: 297.33 g/mol
• IUPAC Name: N-[[4-[(4-fluorophenyl)methylamino]phenyl]methyl]-1H-1,2,4-triazol-5-amine
• InChI: InChI=1S/C16H16FN5/c17-14-5-1-12(2-6-14)9-18-15-7-3-13(4-8-15)10-19-16-20-11-21-22-16/h1-8,11,18H,9-10H2,(H2,19,20,21,22)
• InChI Key: UENBFCFUGSWNCB-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CNC2=NC=NN2)NCC3=CC=C(C=C3)F

Description

N-{4-[(4-fluorobenzyl)amino]benzyl}-1H-1,2,4-triazol-5-amine, commonly referred to as FBTA, is a chemical compound that has gained significant attention in scientific research due to its potential use in the treatment of various diseases. FBTA belongs to the class of triazole compounds and has been found to exhibit potent biological activities.

Mechanism of Action

FBTA exerts its biological effects by selectively binding to specific receptors or enzymes in the body. In cancer research, FBTA has been found to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. In diabetes research, FBTA has been shown to inhibit the activity of key enzymes involved in glucose metabolism. In Alzheimer's disease research, FBTA has been found to inhibit the formation of beta-amyloid plaques by binding to specific receptors in the brain.
Biochemical and Physiological Effects
FBTA has been found to exhibit a range of biochemical and physiological effects, including inhibition of cancer cell growth, induction of apoptosis, inhibition of key enzymes involved in diabetes, and inhibition of beta-amyloid plaque formation in Alzheimer's disease. FBTA has also been shown to exhibit antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of other diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of FBTA for lab experiments is its potent biological activity, which makes it a valuable tool for studying the mechanisms of diseases and potential treatments. However, FBTA also has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for research on FBTA, including:
1. Further studies on the mechanisms of action of FBTA in cancer, diabetes, and Alzheimer's disease.
2. Development of new derivatives of FBTA with improved potency and selectivity.
3. Investigation of the potential use of FBTA in combination with other drugs for the treatment of various diseases.
4. Studies on the pharmacokinetics and pharmacodynamics of FBTA to determine its optimal dosage and administration route.
5. Exploration of the potential use of FBTA in other diseases, such as cardiovascular disease and neurodegenerative disorders.
In conclusion, FBTA is a promising chemical compound that has been extensively studied for its potential use in the treatment of various diseases. Further research is needed to fully understand its mechanisms of action and potential clinical applications.

Synthesis Methods

FBTA can be synthesized using a variety of methods, including the reaction of 4-fluorobenzylamine with 4-(chloromethyl)benzonitrile, followed by cyclization with sodium azide. Another method involves the reaction of 4-fluorobenzylamine with 4-(chloromethyl)benzonitrile, followed by reduction with sodium borohydride and cyclization with sodium azide.

Scientific Research Applications

FBTA has been extensively studied for its potential use in the treatment of cancer, diabetes, and Alzheimer's disease. In cancer research, FBTA has been found to exhibit potent anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. FBTA has also been shown to inhibit the activity of key enzymes involved in diabetes, making it a potential candidate for the treatment of this disease. In Alzheimer's disease research, FBTA has been found to inhibit the formation of beta-amyloid plaques, which are a hallmark of the disease.